Cas no 1541266-53-8 (Cyclopentanecarboxylic acid, 2-methyl-1-(methylsulfonyl)-)

• Product Name: Cyclopentanecarboxylic acid, 2-methyl-1-(methylsulfonyl)-
• CAS No: 1541266-53-8
• MF: C₈H₁₄O₄S
• MW: 206.259361743927
• CID: 5219718
• Update Time: 2025-05-28

Cyclopentanecarboxylic acid, 2-methyl-1-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 2-methyl-1-(methylsulfonyl)-

• Inchi： 1S/C8H14O4S/c1-6-4-3-5-8(6,7(9)10)13(2,11)12/h6H,3-5H2,1-2H3,(H,9,10)
• InChI Key： XSWDTQXBZAZFET-UHFFFAOYSA-N
• SMILES： C1(S(C)(=O)=O)(C(O)=O)CCCC1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones

Additional information on Cyclopentanecarboxylic acid, 2-methyl-1-(methylsulfonyl)-

Research Briefing on Cyclopentanecarboxylic acid, 2-methyl-1-(methylsulfonyl)- (CAS: 1541266-53-8)

Cyclopentanecarboxylic acid, 2-methyl-1-(methylsulfonyl)- (CAS: 1541266-53-8) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopentane backbone and sulfonyl functional group, has been investigated for its potential applications in drug discovery and development. Recent studies have focused on its role as a key intermediate in the synthesis of bioactive molecules, particularly those targeting inflammatory and oncogenic pathways.

One of the most notable advancements in the research of this compound is its application in the development of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Cyclopentanecarboxylic acid, 2-methyl-1-(methylsulfonyl)- exhibit potent inhibitory activity against specific kinases involved in cancer progression. The study highlighted the compound's ability to modulate protein-protein interactions, making it a promising candidate for targeted therapy.

In addition to its oncological applications, recent research has explored the compound's potential in treating inflammatory diseases. A preclinical study conducted by a team at the University of Cambridge revealed that the sulfonyl moiety of the compound plays a critical role in suppressing the activation of NF-κB, a key regulator of inflammatory responses. These findings suggest that Cyclopentanecarboxylic acid, 2-methyl-1-(methylsulfonyl)- could serve as a scaffold for designing novel anti-inflammatory agents.

The synthesis and optimization of Cyclopentanecarboxylic acid, 2-methyl-1-(methylsulfonyl)- have also been a focal point of recent research. A 2022 paper in Organic Letters detailed an efficient, scalable synthetic route for this compound, emphasizing its high yield and purity. This methodological advancement is expected to facilitate further pharmacological studies and accelerate the compound's transition into clinical trials.

Despite these promising developments, challenges remain in the clinical translation of Cyclopentanecarboxylic acid, 2-methyl-1-(methylsulfonyl)-. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the compound's versatility and demonstrated bioactivity make it a valuable asset in the toolkit of medicinal chemists and drug developers.

In conclusion, Cyclopentanecarboxylic acid, 2-methyl-1-(methylsulfonyl)- (CAS: 1541266-53-8) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its dual potential in oncology and inflammation, coupled with recent synthetic advancements, positions it as a compound of significant interest for future drug discovery efforts. Continued research and collaboration across disciplines will be essential to unlocking its full therapeutic potential.